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Compound of Interest

Compound Name: BI-3802

Cat. No.: B606081

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, mechanism of
action, and experimental characterization of BI-3802, a potent and selective degrader of the B-
cell ymphoma 6 (BCL6) protein.

Core Compound Information

BI-3802 is a small molecule that induces the degradation of the BCL6 protein, a key
transcriptional repressor implicated in the pathogenesis of diffuse large B-cell lymphoma
(DLBCL).[1] Its uniqgue mechanism of action sets it apart from traditional inhibitors and other
protein degradation technologies like PROTACSs.[2]

Chemical Structure and Properties

The chemical identity and key properties of BI-3802 are summarized below.
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Property Value Reference
rel-2-[[6-[[5-chloro-2-
[(BR,5S)-3,5-dimethyl-1-
piperidinyl]-4-

IUPAC Name pyrimidinyllamino]-1,2-dihydro-  [3]
1-methyl-2-0x0-3-
quinolinylloxy]-N-methyl-
acetamide

CAS Number 2166387-65-9 [3]1[4]

Molecular Formula C24H20CIN6O3 [3]

Molecular Weight 484.98 g/mol [51[6]
CNC(=0)COC1=CC2=C(C=C

SMILES C(=C2)NC3=NC(=NC=C3CI)N  [6]
4CC(C)CC(C)C4)N(C)C1=0

Solubility Soluble in DMSO [5][6]

Mechanism of Action: Induced Polymerization and

Degradation

BI-3802 functions as a "molecular glue," inducing the polymerization of BCL6.[1] This process
is initiated by the binding of BI-3802 to the BTB domain of BCL6.[1][6] The binding of BI-3802
creates a novel protein-protein interface, leading to the formation of BCL6 filaments.[1] These

filaments are then recognized by the E3 ubiquitin ligase SIAH1, which ubiquitinates BCLS6,

marking it for degradation by the proteasome.[1] This induced-polymerization and subsequent

degradation mechanism is distinct from the action of conventional BCL6 inhibitors.
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Cellular Environment
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Assay Preparation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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